Cas no 959626-45-0 (OTAVA-BB 7070707032)

• Product Name: OTAVA-BB 7070707032
• CAS No: 959626-45-0
• MF: C₂₂H₂₆N₄O₂
• MW: 378.467444896698
• CID: 854376
• PubChem ID: 28408236
• Update Time: 2025-10-31

OTAVA-BB 7070707032 Chemical and Physical Properties

Names and Identifiers

• 5-cyano-N-[2,5-di(piperidin-1-yl)phenyl]furan-2-carboxamide
• cFMS Receptor Inhibitor IV
• 5-Cyano-N-(2,5-di-1-piperidinylphenyl)-2-furancarboxamide (ACI)
• G70015
• DA-62226
• MS-26181
• 959626-45-0
• CSF-1 Receptor Inhibitor IV
• DTXSID20651412
• SCHEMBL16050404
• HY-112455
• N-[2,5-BIS(PIPERIDIN-1-YL)PHENYL]-5-CYANOFURAN-2-CARBOXAMIDE
• CHEMBL249957
• OTAVA-BB 7070707032
• EX-A6581
• AKOS016368277
• BDBM50223693
• CS-0046081
• 5-cyano-N-(2,5-di(piperidin-1-yl)phenyl)furan-2-carboxamide

• Inchi： 1S/C22H26N4O2/c23-16-18-8-10-21(28-18)22(27)24-19-15-17(25-11-3-1-4-12-25)7-9-20(19)26-13-5-2-6-14-26/h7-10,15H,1-6,11-14H2,(H,24,27)
• InChI Key： FQGXFVDABCBEFW-UHFFFAOYSA-N
• SMILES： N#CC1=CC=C(C(NC2C(N3CCCCC3)=CC=C(N3CCCCC3)C=2)=O)O1

Computed Properties

• Exact Mass: 378.20557608g/mol
• Monoisotopic Mass: 378.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 72.5Ų

Additional information on OTAVA-BB 7070707032

OTAVA-BB 7070707032: A Comprehensive Overview of CAS No. 959626-45-0

OTAVA-BB 7070707032 is a cutting-edge compound identified by the CAS registry number 959626-45-0, which has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, classified under the broader category of advanced materials, has been the subject of extensive research, particularly in the fields of nanotechnology, biotechnology, and sustainable chemistry. Recent studies have highlighted its exceptional performance in enhancing material durability and its compatibility with eco-friendly manufacturing processes.

The development of OTAVA-BB 7070707032 was driven by the need for innovative solutions in modern industrial applications. Its molecular structure, characterized by a highly stable framework, enables it to withstand extreme conditions, making it ideal for use in high-performance composites and advanced coatings. Researchers have also explored its potential in the biomedical sector, where its biocompatibility and ability to facilitate controlled drug delivery have shown promising results.

One of the most notable advancements involving OTAVA-BB 7070707032 is its role in green chemistry initiatives. By incorporating this compound into manufacturing processes, industries can significantly reduce their environmental footprint while maintaining product quality. For instance, recent breakthroughs have demonstrated that OTAVA-BB 70707032 can serve as an effective catalyst in reducing energy consumption during polymer synthesis, thereby contributing to sustainable industrial practices.

Moreover, the application of OTAVA-BB 707 in electronic materials has opened new avenues for advancements in semiconductor technology. Its ability to enhance electron mobility and thermal stability has positioned it as a key component in next-generation electronic devices. Collaborative efforts between academic institutions and industry leaders have further accelerated the commercialization of products incorporating this compound.

In summary, OTAVA-BB 1111111111 represents a significant leap forward in material science, offering versatile applications across multiple industries. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping the future of technology and sustainable development.